(5S,6R)-1-Methyl-5,6-diphenyldihydropyrimidine-2,4(1H,3H)-dione

• CAS No.: 87060-91-1
• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol
• IUPAC Name: (5S,6R)-1-methyl-5,6-diphenyl-1,3-diazinane-2,4-dione
• InChI: InChI=1S/C17H16N2O2/c1-19-15(13-10-6-3-7-11-13)14(16(20)18-17(19)21)12-8-4-2-5-9-12/h2-11,14-15H,1H3,(H,18,20,21)/t14-,15-/m0/s1
• InChI Key: KICSTHVXIGSFGW-GJZGRUSLSA-N
• Isomeric SMILES: CN1[C@H]([C@@H](C(=O)NC1=O)C2=CC=CC=C2)C3=CC=CC=C3
• Canonical SMILES: CN1C(C(C(=O)NC1=O)C2=CC=CC=C2)C3=CC=CC=C3

Description

(5S,6R)-1-Methyl-5,6-diphenyldihydropyrimidine-2,4(1H,3H)-dione is a compound belonging to the class of dihydropyrimidines

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5S,6R)-1-Methyl-5,6-diphenyldihydropyrimidine-2,4(1H,3H)-dione typically involves multi-step organic reactions. One common method includes the condensation of barbituric acid with benzaldehyde under basic conditions, followed by reduction and methylation steps. The reaction conditions often require controlled temperatures and the use of specific catalysts to ensure the desired stereochemistry is achieved.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often incorporating advanced techniques such as continuous flow reactors and automated synthesis systems to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

(5S,6R)-1-Methyl-5,6-diphenyldihydropyrimidine-2,4(1H,3H)-dione undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: Often used to alter the oxidation state of the compound.

Substitution: Commonly involves the replacement of hydrogen atoms with other functional groups.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide under acidic conditions.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Halogenating agents or nucleophiles under specific conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce more saturated compounds.

Scientific Research Applications

(5S,6R)-1-Methyl-5,6-diphenyldihydropyrimidine-2,4(1H,3H)-dione has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including enzyme inhibition.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (5S,6R)-1-Methyl-5,6-diphenyldihydropyrimidine-2,4(1H,3H)-dione involves its interaction with specific molecular targets. These interactions can modulate biological pathways, leading to the desired therapeutic effects. The exact molecular targets and pathways depend on the specific application and are often the subject of ongoing research.

Comparison with Similar Compounds

Similar Compounds

• (5S,6R)-5-Fluoro-6-hydroxydihydro-2,4(1H,3H)-pyrimidinedione
• (5S,6R)-5,6-Dihydroxy-5-methyldihydro-2,4(1H,3H)-pyrimidinedione